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Compound of Interest

Compound Name: Flumedroxone acetate

Cat. No.: B1672880 Get Quote

Introduction

Flumedroxone acetate, a synthetic pregnane steroid derivative of progesterone, is primarily

recognized for its clinical application as an antimigraine agent.[1] While classified as a

progestin, its engagement in fundamental steroid hormone research appears to be limited, with

a notable scarcity of published data detailing its use as a research tool. This document aims to

summarize the available information and highlight the significant gaps in the scientific literature

regarding its application in steroid hormone research.

Chemical and Physical Properties
Flumedroxone acetate is chemically known as 6α-(trifluoromethyl)-17α-acetoxyprogesterone.

[1] Its structural modifications, particularly the trifluoromethyl group at the C6α position,

distinguish it from progesterone and other progestins.

Property Value Reference

Molecular Formula C₂₄H₃₁F₃O₄ [1]

Molar Mass 440.503 g·mol⁻¹ [1]

CAS Number 987-18-8 [1]
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Use in Steroid Hormone Research: A Landscape of
Scarcity
Despite its classification as a progestin, a comprehensive review of scientific literature reveals

a significant lack of studies utilizing Flumedroxone acetate as a primary tool for steroid

hormone research. The core requirements for detailed application notes—quantitative data

from in vitro and in vivo experiments, established experimental protocols, and elucidated

signaling pathways—are largely absent from publicly accessible research.

Progestogenic Activity
Flumedroxone acetate is reported to possess weak or slight progestogenic activity.[1] This

suggests potential interaction with the progesterone receptor (PR). However, specific

quantitative data to characterize this interaction, such as binding affinity (Ki or IC50 values) for

the progesterone receptor, are not available in the reviewed literature. Without this fundamental

data, its utility as a specific probe for PR function in research settings remains uncharacterized.

Antigonadotropic Activity
The potential antigonadotropic effects of Flumedroxone acetate, a common characteristic of

progestins, have not been specifically investigated in published research. Studies on other

progestins, such as nomegestrol acetate, have detailed their mechanisms in suppressing

gonadotropin release, but similar investigations involving Flumedroxone acetate are absent.

[2][3]

Application in Cancer Research
While other progestins like medroxyprogesterone acetate have been studied in the context of

breast cancer, there is no available research detailing the effects of Flumedroxone acetate on

cancer cell lines or in animal models of cancer.[4][5][6][7]

Hypothetical Experimental Workflows
Given the lack of specific data for Flumedroxone acetate, the following diagrams represent

generalized workflows for characterizing a novel progestin. These are provided for illustrative

purposes and are not based on published studies involving Flumedroxone acetate.
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Caption: Generalized workflow for characterizing a synthetic progestin.
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Caption: Simplified canonical progestin signaling pathway.

Conclusion
The current body of scientific literature does not support the creation of detailed application

notes and protocols for the use of Flumedroxone acetate in steroid hormone research. Its

primary identity remains that of a clinical therapeutic for migraines, with its progestogenic and

other hormonal activities largely uncharacterized in a research context. For researchers,

scientists, and drug development professionals seeking a progestin for research purposes,

more extensively studied compounds such as medroxyprogesterone acetate, norethisterone

acetate, or nomegestrol acetate would be more suitable choices, as they are accompanied by

a wealth of quantitative data and established experimental protocols. Further investigation into
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the basic pharmacology of Flumedroxone acetate is required before it can be effectively

utilized as a tool in steroid hormone research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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